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Compound of Interest

Compound Name: C3bot(154-182)

Cat. No.: B599162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C3bot(154-182) is a 29-amino acid peptide fragment derived from the C-terminal region of

Clostridium botulinum C3 exoenzyme.[1] Unlike the full-length C3 protein, which inactivates

Rho GTPases (RhoA, B, and C) through ADP-ribosylation, C3bot(154-182) is transferase-

deficient.[2] Despite lacking enzymatic activity, this peptide has demonstrated significant

neurotrophic effects, selectively promoting axonal and dendritic growth, branching, and

synaptic connectivity in hippocampal neurons.[1][2][3] Its mechanism of action is attributed to a

non-enzymatic downregulation of active RhoA.[4][5]

A key advantage of C3bot(154-182) is its neuronal specificity; it does not induce inflammatory

responses or scar formation in glial cells, unlike the full-length C3 exoenzyme.[2] These

properties make C3bot(154-182) a promising tool for neuroscience research and a potential

therapeutic agent for promoting neuroregeneration after central nervous system (CNS) injury.

[2][3][4][5]

Applications in Hippocampal Neuron Cultures
Promotion of Neurite Outgrowth: Induces both axonal and dendritic growth and branching.[1]

Enhancement of Synaptic Connectivity: Increases the number of synaptic terminals and

upregulates synaptic proteins.[1]
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Increased Glutamate Uptake: Functionally enhances glutamate transport in neurons.[1][6]

Studies of RhoA Signaling: Serves as a tool to investigate the role of RhoA in neuronal

morphology and function.[4][7][8]

Neuroregeneration Models: Can be used in in vitro models of neuronal injury to assess

regenerative potential.[3][4]

Data Presentation
Table 1: Effects of C3bot(154-182) on Hippocampal Neurons

Parameter Treatment Observation Reference

Neurite Outgrowth
Submicromolar

concentrations

Promotes axonal and

dendritic growth and

branching.

[1]

10 nM and 30 nM

Significantly promoted

axonal length and

branching, as well as

dendrite length.

[4]

Synaptic Connectivity
Submicromolar

concentrations

Increased number of

synaptophysin-

expressing terminals

and upregulation of

various synaptic

proteins.

[1]

Glutamate Uptake Not specified
Functionally increased

glutamate uptake.
[1]

RhoA Activity 10 nM and 30 nM

Strong reduction of

active RhoA levels

with no change in total

RhoA protein

expression.

[4]
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Signaling Pathway
The primary mechanism of C3bot(154-182) involves the non-enzymatic inhibition of RhoA

activity. Active RhoA is known to inhibit neurite outgrowth. By reducing the levels of active

RhoA, C3bot(154-182) promotes downstream signaling pathways that favor cytoskeletal

dynamics essential for axonal and dendritic growth and branching.
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RhoA Cycle
C3bot(154-182) Hippocampal Neuron Enters
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Synaptic Markers, or RhoA Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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